![molecular formula C9H18N2O B1661440 1-[4-(Propan-2-yl)piperazin-1-yl]ethan-1-one CAS No. 91086-20-3](/img/structure/B1661440.png)
1-[4-(Propan-2-yl)piperazin-1-yl]ethan-1-one
Cat. No. B1661440
M. Wt: 170.25 g/mol
InChI Key: DEYWUBLOMUNNKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06046201
Procedure details
To 12.95 g of piperazine, 0.75 g of sodium iodide and 3.46 g of potassium carbonate were added successively 25 ml of methanol and 6.15 g of 2-bromopropane and the mixture was stirred at 60° C. for 4 hours. After the addition of chloroform and washing with a saturated aqueous solution of sodium chloride, the mixture was dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure, 12 ml of acetic anhydride was slowly added and the mixture was stirred at room temperature for 2.5 hours. The reaction solution was poured into ice and chloroform was added and the mixture was neutralized with sodium carbonate. After extracting with chloroform, the extract was dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure and the residue thus obtained was chromatographed over a silica gel column. The solvent was distilled off and the residue was allowed to stand overnight. The diacetylpiperazine thus precipitated out was filtered off to afford 7.26 g of the title compound as an oily substance.
Name
Identifiers
|
REACTION_CXSMILES
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[NH:1]1[CH2:6][CH2:5][NH:4][CH2:3][CH2:2]1.[I-].[Na+].[C:9](=[O:12])([O-])[O-].[K+].[K+].Br[CH:16]([CH3:18])[CH3:17].[CH:19](Cl)(Cl)Cl>CO>[C:9]([N:1]1[CH2:6][CH2:5][N:4]([CH:16]([CH3:18])[CH3:17])[CH2:3][CH2:2]1)(=[O:12])[CH3:19] |f:1.2,3.4.5|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
12.95 g
|
|
Type
|
reactant
|
|
Smiles
|
N1CCNCC1
|
|
Name
|
|
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Quantity
|
0.75 g
|
|
Type
|
reactant
|
|
Smiles
|
[I-].[Na+]
|
|
Name
|
|
|
Quantity
|
3.46 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
|
|
|
Quantity
|
6.15 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC(C)C
|
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
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Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
60 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at 60° C. for 4 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WASH
|
Type
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WASH
|
|
Details
|
washing with a saturated aqueous solution of sodium chloride
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
the mixture was dried over anhydrous magnesium sulfate
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The solvent was distilled off under reduced pressure, 12 ml of acetic anhydride
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was slowly added
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STIRRING
|
Type
|
STIRRING
|
|
Details
|
the mixture was stirred at room temperature for 2.5 hours
|
|
Duration
|
2.5 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The reaction solution was poured into ice and chloroform
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
After extracting with chloroform
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
the extract was dried over anhydrous magnesium sulfate
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The solvent was distilled off under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue thus obtained
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was chromatographed over a silica gel column
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The solvent was distilled off
|
WAIT
|
Type
|
WAIT
|
|
Details
|
to stand overnight
|
|
Duration
|
8 (± 8) h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The diacetylpiperazine thus precipitated out
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was filtered off
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Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)N1CCN(CC1)C(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.26 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
